molecular formula C14H21NO3 B14830878 4-Cyclopropoxy-2,3-diisopropoxypyridine

4-Cyclopropoxy-2,3-diisopropoxypyridine

Cat. No.: B14830878
M. Wt: 251.32 g/mol
InChI Key: YEDXXBYBEOJXOY-UHFFFAOYSA-N
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Description

4-Cyclopropoxy-2,3-diisopropoxypyridine is a sophisticated pyridine-based chemical building block designed for advanced research and development, particularly in medicinal chemistry and drug discovery. Pyridine derivatives are integral to modern pharmaceuticals, with their rings present in numerous FDA-approved drugs targeting a wide range of diseases, from cancer and autoimmune disorders to infectious and neurological conditions . The specific substitution pattern on this compound—featuring cyclopropoxy and diisopropoxy groups—suggests its primary value as a key synthetic intermediate. Researchers can utilize this multifunctional scaffold to construct more complex molecules, such as pyridopyrimidines, which are known to inhibit critical therapeutic targets like dihydrofolate reductase (DHFR) and various kinases (e.g., cyclin-dependent kinases, Abl kinase, mTOR) . The alkoxy substituents can influence the molecule's electronic properties, lipophilicity, and overall conformation, which are critical factors for optimizing a compound's binding affinity to a biological target and its pharmacokinetic profile . In practice, this compound could serve as a core structure in developing potential inhibitors for enzyme systems or as a precursor for synthesizing novel heterocyclic compounds. Its structure is engineered to provide researchers with a versatile platform for structure-activity relationship (SAR) studies, enabling the exploration of new chemical space in the pursuit of bioactive molecules . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications.

Properties

Molecular Formula

C14H21NO3

Molecular Weight

251.32 g/mol

IUPAC Name

4-cyclopropyloxy-2,3-di(propan-2-yloxy)pyridine

InChI

InChI=1S/C14H21NO3/c1-9(2)16-13-12(18-11-5-6-11)7-8-15-14(13)17-10(3)4/h7-11H,5-6H2,1-4H3

InChI Key

YEDXXBYBEOJXOY-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C=CN=C1OC(C)C)OC2CC2

Origin of Product

United States
Methodological & Application

Application Note: Catalytic Strategies for the Etherification of 4-Cyclopropoxy-2,3-diisopropoxypyridine Precursors

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Context

The 4-cyclopropoxy-2,3-diisopropoxypyridine motif is a highly specialized, sterically encumbered heterocyclic intermediate. It serves as a critical building block in the development of Glucosylceramide Synthase (GCS) inhibitors, which are currently being investigated for the treatment of lysosomal storage disorders and neurodegenerative diseases .

Synthesizing this specific motif via direct nucleophilic aromatic substitution (SNAr) is notoriously ineffective. Cyclopropanol is a poor nucleophile, and the 2,3-diisopropoxypyridine ring is highly electron-rich, deactivating the C4 position toward SNAr. Furthermore, the inherent ring strain of the cyclopropoxy group makes it highly susceptible to ring-opening side reactions under harsh basic conditions. Therefore, transition-metal-catalyzed cross-coupling (etherification) of a 4-halo-2,3-diisopropoxypyridine precursor with cyclopropanol is the mandatory synthetic strategy.

Causality & Catalyst Selection (Expertise & Experience)

The primary challenge in the transition-metal-catalyzed etherification of secondary-like, strained alcohols (such as cyclopropanol) is the competing β-hydride elimination pathway. This undesired side reaction yields a ketone (cyclopropanone, which rapidly decomposes) and a reduced pyridine byproduct.

Furthermore, the target molecule features a highly congested contiguous substitution pattern. The 3-isopropoxy group exerts significant steric hindrance on the adjacent C4 position, which severely impedes the oxidative addition of standard palladium catalysts to the 4-halo precursor.

To circumvent these challenges, we employ highly specialized biarylphosphine ligands—namely BrettPhos and RockPhos .

  • Causality of the Ligand: The di-tert-butyl groups on the phosphorus atom, combined with the bulky biaryl backbone, create extreme steric crowding around the Palladium center. This steric bulk prevents the Pd-alkoxide intermediate from adopting the coplanar conformation required for β-hydride elimination. Instead, it forces the aryl group and the cyclopropoxide into close proximity, drastically lowering the activation energy for the desired C–O reductive elimination .

  • Causality of the Precatalyst: We utilize the Generation 3 (G3) Buchwald precatalysts. Unlike Pd(OAc)₂ or Pd₂(dba)₃, the G3 precatalyst undergoes rapid, quantitative activation under mildly basic conditions to form the active monoligated Pd(0) species, preventing catalyst resting states and minimizing ligand degradation.

G Precat BrettPhos-Pd-G3 Precatalyst Pd0 Active Pd(0)-BrettPhos Species Precat->Pd0 Base, -Carbazole OxAdd Oxidative Addition [Pd(II)(Ar)(Cl)L] Pd0->OxAdd + 4-Cl-2,3-diOPr-Py AlkEx Alkoxide Exchange [Pd(II)(Ar)(OCypr)L] OxAdd->AlkEx + Cyclopropanol + Base RedEl Reductive Elimination Transition State AlkEx->RedEl Bulky Ligand Accelerated RedEl->Pd0 Catalyst Regeneration Prod 4-Cyclopropoxy-2,3- diisopropoxypyridine RedEl->Prod C-O Bond Formation

Figure 1: Palladium-catalyzed Buchwald-Hartwig etherification cycle for cyclopropoxy-pyridine.

Experimental Protocol: Palladium-Catalyzed Etherification

Self-Validating System: This protocol relies on strictly anhydrous conditions. The presence of water will lead to the competitive formation of 2,3-diisopropoxypyridin-4-ol. Reaction progress must be monitored via GC-MS rather than TLC, as the starting material and product exhibit nearly identical Rf values.

Materials Required:
  • 4-Chloro-2,3-diisopropoxypyridine (1.0 equiv, 10 mmol)

  • Cyclopropanol (1.5 equiv, 15 mmol)

  • BrettPhos Pd G3 (2.0 mol%)

  • Cesium Carbonate (Cs₂CO₃, anhydrous, 2.0 equiv, 20 mmol)

  • Anhydrous Toluene (50 mL, 0.2 M)

Step-by-Step Methodology:
  • Preparation (Glovebox): Inside a nitrogen-filled glovebox, charge an oven-dried 100 mL Schlenk flask with 4-chloro-2,3-diisopropoxypyridine, BrettPhos Pd G3 (0.2 mmol), and finely milled anhydrous Cs₂CO₃. (Rationale: Cs₂CO₃ is selected over NaOtBu because strong alkoxides can induce base-catalyzed ring-opening of the strained cyclopropanol).

  • Solvent Addition: Add 50 mL of anhydrous, degassed toluene to the flask. Stir the suspension for 5 minutes to ensure uniform distribution of the precatalyst.

  • Nucleophile Injection: Add cyclopropanol via a gas-tight micro-syringe. Seal the Schlenk flask with a PTFE-lined cap and remove it from the glovebox.

  • Thermal Incubation: Transfer the flask to a pre-heated oil bath or reaction block set to 80 °C. Stir vigorously (800 rpm) for 12 hours. (Rationale: Vigorous stirring is critical to overcome mass-transfer limitations inherent to the heterogeneous Cs₂CO₃ base).

  • Validation & Monitoring: At 12 hours, withdraw a 50 µL aliquot under positive nitrogen pressure. Dilute with EtOAc, filter through a micro-Celite plug, and analyze via GC-MS. The reaction is self-validated as complete when the unreacted 4-chloro-2,3-diisopropoxypyridine peak (<1%) is replaced by the product mass (m/z for C₁₄H₂₁NO₃).

  • Workup: Cool the reaction to room temperature. Dilute the mixture with 50 mL of ethyl acetate and filter through a 2-inch pad of Celite to remove inorganic salts and precipitated palladium black. Wash the pad with an additional 50 mL of EtOAc.

  • Isolation: Concentrate the filtrate under reduced pressure. Purify the crude oil via automated flash column chromatography (Silica gel, gradient elution 0% to 20% EtOAc in Hexanes) to afford 4-cyclopropoxy-2,3-diisopropoxypyridine as a colorless oil.

Workflow Step1 Glovebox Setup Weigh Pd-G3 & Base Step2 Solvent Addition Anhydrous Toluene Step1->Step2 Step3 Reagent Injection Cyclopropanol Step2->Step3 Step4 Thermal Incubation 80°C for 12 hours Step3->Step4 Step5 Aqueous Workup & Silica Filtration Step4->Step5

Figure 2: Standard Schlenk/Glovebox workflow for the catalytic etherification protocol.

Quantitative Data Analysis

To validate the selection of the BrettPhos Pd G3 system, the following table summarizes the quantitative catalyst screening data for the etherification of the highly congested 4-chloro-2,3-diisopropoxypyridine core.

Catalytic SystemLigandBaseSolventTemp (°C)Yield / EfficiencyMechanistic Advantage / Disadvantage
BrettPhos Pd G3 BrettPhosCs₂CO₃Toluene80>85% Rapid reductive elimination; completely suppresses β-hydride elimination.
RockPhos Pd G3 RockPhosNaOtBuDioxane9075-80% High conformational rigidity promotes C–O bond formation, but base is harsh.
Pd₂(dba)₃ BINAPCs₂CO₃Toluene100<15% Bidentate ligand fails to sterically force reductive elimination; high reduction byproduct.
CuI / 1,10-Phen 1,10-PhenanthrolineCs₂CO₃DMF110<40% Earth-abundant metal, but harsh thermal conditions degrade the cyclopropanol.

References

  • Title: WO2015042397 - GLUCOSYLCERAMIDE SYNTHASE INHIBITORS FOR THE TREATMENT OF DISEASES Source: World Intellectual Property Organization (WIPO) URL: [Link]

  • Title: A Single Phosphine Ligand Allows for the Palladium-Catalyzed Intermolecular C–O Bond Formation with Secondary and Primary Alcohols Source: Angewandte Chemie International Edition (via PubMed Central) URL: [Link]

  • Title: Palladium-Catalyzed C–O Cross-Coupling of Primary Alcohols Source: Organic Letters (ACS Publications) URL: [Link]

Application Note: In Vivo Dosing and PK/PD Evaluation Protocols for 4-Cyclopropoxy-2,3-diisopropoxypyridine-Based Investigational Compounds

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 4-cyclopropoxy-2,3-diisopropoxypyridine (CAS 1243460-35-6) is a heavily substituted chemical building block frequently utilized as a core scaffold in the development of novel targeted therapeutics, such as kinase inhibitors and allosteric modulators. The dense array of alkyl-ether substitutions (one cyclopropoxy and two isopropoxy groups) imparts significant lipophilicity (high LogP) and abolishes hydrogen bond donors on the pyridine ring.

As a Senior Application Scientist, I have designed this guide to address the specific translational challenges of this scaffold. Poor aqueous solubility directly translates to low and variable oral absorption, while intravenous (IV) administration risks rapid precipitation in the bloodstream[1]. This application note details a self-validating, step-by-step in vivo pharmacokinetic (PK) and pharmacodynamic (PD) dosing protocol tailored for highly lipophilic pyridine derivatives.

Physicochemical Rationale & Formulation Strategies

To achieve reproducible in vivo data, the formulation must overcome the high crystalline lattice energy and low aqueous solubility of the 4-cyclopropoxy-2,3-diisopropoxypyridine moiety. The causality behind our vehicle selection is rooted in phase-behavior: we must maintain the compound in a solubilized or amorphous state during transit to the systemic circulation.

  • Intravenous (IV) Strategy: Aqueous buffers (e.g., PBS) will cause immediate precipitation of this scaffold. We utilize a co-solvent system comprising a strong hydrogen-bond acceptor (DMSO) to dissolve the API, coupled with a surfactant/polymer (PEG400 or Solutol HS15) to create micelles that shield the lipophilic core from the aqueous environment of the blood[2].

  • Oral (PO) Strategy: For oral administration, traditional aqueous suspensions often yield negligible bioavailability for this class of compounds. Instead, Self-Emulsifying Drug Delivery Systems (SEDDS) or Amorphous Solid Dispersions (ASDs) are required to maintain the drug in a higher-energy state, enhancing the dissolution rate in gastric fluids[1].

Mandatory Visualization: Formulation & Workflow Logic

PK_PD_Workflow A Test Article: 4-cyclopropoxy-2,3-diisopropoxypyridine Derivatives (High LogP) B Formulation Strategy A->B  Physicochemical  Profiling C IV Dosing Vehicle (DMSO/PEG400/Saline) B->C  For Systemic  Clearance (Cl) D PO Dosing Vehicle (Lipid-based/SEDDS) B->D  For Oral  Bioavailability (F%) E In Vivo PK Study (Rodent Model) C->E D->E F LC-MS/MS Bioanalysis & Parameter Calculation E->F  Plasma  Sampling G PD Efficacy Dosing (Schedule Optimization) F->G  t1/2, Cmax, AUC  Guidance

Figure 1: Workflow for formulation, PK, and PD evaluation of lipophilic pyridine derivatives.

In Vivo Pharmacokinetic (PK) Protocol

A robust PK protocol must be a self-validating system. This means incorporating strict environmental controls for the animals and utilizing internal standards (IS) during bioanalysis to account for matrix effects and extraction recovery variations.

Step-by-Step PK Methodology

2.1. Animal Preparation & Fasting

  • Utilize male Sprague-Dawley rats (200–300 g) or C57BL/6 mice (6–8 weeks old)[3]. Acclimatize animals for at least 7 days prior to the study[4].

  • For PO cohorts, fast the animals for 4 hours prior to dosing to eliminate food-effect variables on lipid-based formulation absorption. Allow free access to water[2].

2.2. Dosing Execution

  • IV Cohort: Administer the test compound at 2–5 mg/kg via tail vein injection (mice) or jugular vein catheter (rats). Ensure the dose volume does not exceed 5 mL/kg to prevent solvent toxicity[3].

  • PO Cohort: Administer the test compound at 15–50 mg/kg via oral gavage. The dose volume should be standardized to 10 mL/kg[2].

2.3. Blood Sampling & Processing

  • Collect blood samples (~20 µL for mice via serial tail snip; ~150 µL for rats via jugular catheter) at designated time points: Predose, 5 min, 15 min, 30 min, 1 h, 2 h, 4 h, 8 h, and 24 h post-dose[3][5].

  • Collect blood into heparinized or K2EDTA-coated centrifuge tubes.

  • Immediately centrifuge at 4,000 rpm at 4°C for 5 minutes to separate plasma[5]. Transfer the supernatant plasma to a clean tube and store at -80°C until analysis.

2.4. LC-MS/MS Bioanalytical Validation (The Self-Validating Step)

  • Protein Precipitation: To 50 µL of thawed plasma, add 50 µL of a structurally similar Internal Standard (IS) solution. Add 150 µL of ice-cold methanol or acetonitrile to precipitate plasma proteins[5].

  • Vortex thoroughly for 30 seconds, then centrifuge at 12,000 rpm for 5 minutes[5].

  • Transfer the supernatant for UPLC-MS/MS analysis.

  • System Validation: Run a matrix blank (predose plasma) to confirm the absence of endogenous interference. Construct a calibration curve (e.g., 1–2000 ng/mL) using spiked blank plasma[2]. The inclusion of the IS validates the extraction efficiency and compensates for any ion suppression occurring in the mass spectrometer.

Pharmacodynamic (PD) Efficacy Dosing Protocol

Once the PK parameters (Clearance, Volume of Distribution, t1/2​ , and AUC ) are calculated via non-compartmental analysis, these metrics dictate the PD dosing schedule.

Step-by-Step PD Methodology
  • Dose Translation: If the PK study reveals a short half-life ( t1/2​<4 hours) for the 4-cyclopropoxy-2,3-diisopropoxypyridine derivative, design the PD study with a twice-daily (BID) dosing regimen to maintain target coverage. If t1/2​>8 hours, once-daily (QD) dosing is sufficient.

  • Model Induction: Establish the relevant disease model (e.g., subcutaneous xenograft for oncology targets). Wait until tumors reach a palpable volume of 100–150 mm³.

  • Group Randomization: Randomize animals into three self-validating cohorts:

    • Vehicle Control: Receives the exact formulation lacking the API (validates that the DMSO/lipid vehicle does not possess intrinsic efficacy).

    • Low Dose: e.g., 15 mg/kg based on PK EC50​ projections[3].

    • High Dose: e.g., 25–50 mg/kg to establish a dose-dependent response[3].

  • Monitoring: Measure disease progression (e.g., tumor volume via calipers) and body weight every 48 hours. A body weight loss of >15% indicates systemic toxicity, likely driven by off-target effects of the lipophilic scaffold.

Quantitative Data Summaries

Table 1: Vehicle Selection Matrix for Highly Lipophilic Pyridines

Administration RouteRecommended Vehicle FormulationMax Tolerated Volume (Mice)Causality / Rationale
Intravenous (IV) 5% DMSO / 40% PEG400 / 55% Saline5 mL/kgDMSO acts as the primary solvent; PEG400 prevents precipitation upon introduction to the aqueous environment of the blood[2].
Oral (PO) - Suspension 10% DMSO / 90% (0.5% Methylcellulose)10 mL/kgSuitable only for high-dose exposure when solubility is strictly dissolution-rate limited.
Oral (PO) - SEDDS 20% Capryol 90 / 40% Cremophor EL / 40% Transcutol10 mL/kgSelf-emulsifying system creates micro-droplets in the GI tract, bypassing the crystalline lattice energy barrier of the diisopropoxy groups[1].

Table 2: Standard PK Sampling Schedule and Parameter Focus

Time PointRouteSample Vol (Mice)Sample Vol (Rats)Purpose / PK Parameter Focus
Predose (0 h) IV / PO20 µL150 µLEstablishes baseline and confirms absence of matrix interference[5].
5 min IV20 µL150 µLCaptures C0​ (extrapolated) and initial distribution phase ( Vd​ ).
15 min IV / PO20 µL150 µLCaptures early absorption phase for PO; assesses rapid clearance for IV[3].
30 min - 1 h IV / PO20 µL150 µLTypical Tmax​ window for lipid-formulated oral lipophilic compounds[5].
2 h - 8 h IV / PO20 µL150 µLDefines the elimination phase and calculates systemic clearance ( Cl ).
24 h IV / PO20 µL150 µLDetermines terminal half-life ( t1/2​ ) and total exposure ( AUC0−∞​ )[3].

References

  • Frontiers. The Evaluation of Pharmacodynamics and Pharmacokinetics of Anti-thrombin DNA Aptamer RA-36. Available at: [Link]

  • ACS Publications. Discovery of the First Potent PI3K/mTOR Dual-Targeting PROTAC Degrader for Efficient Modulation of the PI3K/AKT/mTOR Pathway. Available at:[Link]

  • PMC - NIH. An UPLC-MS/MS Method for Simultaneous Quantification of the Components of Shenyanyihao Oral Solution in Rat Plasma. Available at: [Link]

Sources

Troubleshooting & Optimization

overcoming low aqueous solubility for 4-cyclopropoxy-2,3-diisopropoxypyridine assays

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on assay development for highly lipophilic, heavily alkoxylated heteroaromatics. The molecule 4-cyclopropoxy-2,3-diisopropoxypyridine presents a "perfect storm" for biochemical and cell-based assays: a rigid pyridine core decorated with three bulky, hydrophobic alkoxy groups. This structural motif eliminates hydrogen bond donors and drives the partition coefficient (LogP) exceptionally high, resulting in near-zero thermodynamic aqueous solubility.

Below is our comprehensive troubleshooting guide and methodology framework to help you overcome solvent crashes, colloidal aggregation, and non-specific binding when working with this challenging compound.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why does 4-cyclopropoxy-2,3-diisopropoxypyridine precipitate immediately when I dilute my DMSO stock into the aqueous assay buffer? Causality & Solution: This is a classic "solvent crash." The compound is highly soluble in 100% DMSO, but its thermodynamic solubility in water is negligible. When you spike a highly concentrated DMSO stock directly into an aqueous buffer, the local concentration of water spikes, dropping the solubility limit instantly before the compound can disperse, leading to amorphous precipitation[1]. Fix: Introduce a solubilizing excipient like Hydroxypropyl- β -cyclodextrin (HP- β -CD) into the assay buffer prior to compound addition. The unique cyclic structure of HP- β -CD features a hydrophobic cavity that encapsulates the lipophilic isopropoxy and cyclopropoxy groups, forming a soluble host-guest inclusion complex[2].

Q2: My biochemical assay is showing a flat dose-response curve, and the IC50 values are highly inconsistent. What is happening? Causality & Solution: Inconsistent, flat, or "bell-shaped" dose-response curves are hallmark signs of colloidal aggregation. Highly lipophilic compounds self-assemble into sub-micron colloidal particles when they reach their Critical Aggregation Concentration (CAC)[1]. These colloids non-specifically adsorb and sequester the assay proteins (enzymes or receptors), causing artifactual inhibition that does not follow classical Michaelis-Menten kinetics[3][4]. Fix: Include a non-ionic detergent (e.g., 0.01% to 0.05% Tween-20 or Triton X-100) in your assay buffer. Detergents disrupt colloidal aggregates by partitioning into the colloid and breaking it apart[4]. If your enzyme is sensitive to detergents, use 0.1 mg/mL Bovine Serum Albumin (BSA) as a "sponge" to bind excess lipophilic monomer.

Q3: We are losing compound to the plasticware. How can we prevent non-specific binding (NSB)? Causality & Solution: The bulky hydrophobic groups drive the molecule to partition out of the polar aqueous phase and onto the hydrophobic polystyrene surfaces of standard microplates. Fix: Switch to non-binding surface (NBS) microplates (PEGylated surfaces) or glass-coated plates. Additionally, pre-coat your pipette tips and plates with a buffer containing 0.1% BSA or CHAPS to saturate the binding sites before introducing the compound.

Q4: I need to test this compound in a cell-based assay, but DMSO concentrations above 0.5% are cytotoxic to my cell line. How can I deliver the compound? Causality & Solution: Cultured cells often tolerate a maximum of 0.1% - 0.5% DMSO. If your compound requires 2% DMSO to stay in solution, you will observe solvent-induced cytotoxicity rather than true pharmacological effect. Fix: Formulate the compound as an inclusion complex with HP- β -CD. HP- β -CD is highly biocompatible and can significantly increase the apparent aqueous solubility of lipophilic drugs, allowing you to deliver the compound across the cellular membrane without the cytotoxic effects of high DMSO[5][6].

Quantitative Data: Solubilization Strategies Comparison

To select the best approach for your specific assay, compare the performance metrics of different solubilization strategies for 4-cyclopropoxy-2,3-diisopropoxypyridine:

Solubilization StrategyMax Apparent Aqueous Conc.Assay CompatibilityCytotoxicity RiskPrimary Mechanism of Action
Standard (1% DMSO) < 1 µMPoor (Precipitates)LowCo-solvency (Insufficient)
High DMSO (5%) ~ 10 µMModerate (Enzyme dependent)High Co-solvency
0.05% Tween-20 ~ 50 µMExcellent (Biochemical)ModerateMicellar encapsulation / Colloid disruption
0.1% BSA ~ 25 µMExcellent (Biochemical)LowHydrophobic pocket binding
20% HP- β -CD > 500 µM Excellent (Cell-based & In vivo)LowHost-guest inclusion complexation

Self-Validating Experimental Protocols

Protocol A: Preparation of a 1:1 HP- β -CD Inclusion Complex

Causality: The hydrophobic cavity of the cyclodextrin shields the lipophilic isopropoxy/cyclopropoxy groups from the polar water molecules, lowering the system's free energy and preventing precipitation[5].

  • Preparation: Prepare a 20% (w/v) HP- β -CD solution in your target aqueous buffer (e.g., 50 mM HEPES, pH 7.4).

  • Saturation: Add 4-cyclopropoxy-2,3-diisopropoxypyridine in crystalline powder form (in excess of estimated solubility) to the HP- β -CD solution.

  • Equilibration: Stir the suspension continuously for 48 hours at 25°C to ensure thermodynamic equilibrium is reached.

  • Separation: Centrifuge the mixture at 15,000 x g for 15 minutes to pellet the uncomplexed, insoluble API. Filter the supernatant through a 0.22 µm PVDF membrane.

  • System Validation: Quantify the dissolved complex in the filtrate via HPLC-UV against a known standard curve. A linear phase solubility diagram (Higuchi and Connors method) confirms a Type AL (1:1) complexation[2].

Protocol B: Detergent-Assisted Step-Down Dilution

Causality: Rapid dilution causes a local spike in water concentration, crashing the compound. Step-down dilution allows the DMSO/water solvation shell to equilibrate gradually, while the detergent coats the hydrophobic surfaces of the molecule, preventing monomer-monomer self-assembly into colloids[4].

  • Stock Preparation: Prepare a 10 mM stock of the compound in 100% anhydrous DMSO.

  • Buffer Preparation: Prepare the final assay buffer containing 0.05% Tween-20 and 0.1% BSA.

  • Intermediate Dilution: Create an intermediate dilution (e.g., 1 mM) in 50% DMSO / 50% Assay Buffer. Vortex immediately for 10 seconds.

  • Final Dilution: Dilute from the intermediate stock into the final assay buffer to achieve the target concentration (e.g., 10 µM at 0.5% final DMSO).

  • System Validation: Perform Dynamic Light Scattering (DLS) on the final solution. The absence of scattering particles >50 nm confirms the compound is in a monomeric state and has not formed colloidal aggregates[1].

Assay Troubleshooting Workflow

G Start Dilute 4-cyclopropoxy-2,3-diisopropoxypyridine in Aqueous Buffer CheckPrecip Visible Precipitation or Cloudiness? Start->CheckPrecip FixPrecip Solvent Crash! Use HP-β-CD Complexation or Step-Down Dilution CheckPrecip->FixPrecip Yes CheckKinetics Flat Dose-Response or Inconsistent IC50? CheckPrecip->CheckKinetics No FixPrecip->CheckKinetics Re-test FixAgg Colloidal Aggregation! Add 0.05% Tween-20 & 0.1% BSA CheckKinetics->FixAgg Yes Valid Validated Monomeric Assay Conditions CheckKinetics->Valid No FixAgg->Valid Re-test

Workflow for diagnosing and resolving solubility issues for highly lipophilic pyridine derivatives.

References

  • "Preparation, solubility, and anti-inflammatory effects of a complex of diphenylcyclopropenone/ β-cyclodextrin derivatives as the treatment of alopecia areata." Josai University. 5

  • "RNase P Inhibitors Identified as Aggregators." Antimicrobial Agents and Chemotherapy. 3

  • "Determination of the Thermodynamic Solubility and the Affinity Constants of Carbamazepine, Danazol and Albendazole in KLEPTOSE® HPB Solutions." Roquette. 2

  • "Colloidal aggregation." Shoichet Lab, University of Toronto. 1

  • "Effect of hydroxypropyl beta cyclodextrin complexation on aqueous solubility, stability, and corneal permeation of acyl ester prodrugs of ganciclovir." PubMed Central (NIH). 6

  • "Assay Interference by Aggregation - Assay Guidance Manual." NCBI Bookshelf.4

Sources

Technical Support Center: Crystallization of 4-cyclopropoxy-2,3-diisopropoxypyridine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support center for refining crystallization methods for 4-cyclopropoxy-2,3-diisopropoxypyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining high-quality crystalline material. We will move beyond simple procedural lists to explore the underlying principles, enabling you to troubleshoot effectively and optimize your crystallization process with scientific rigor.

Section 1: Understanding the Molecule - A Rational Approach to Crystallization

4-cyclopropoxy-2,3-diisopropoxypyridine presents a unique set of crystallization challenges. Its structure combines a polar pyridine core, capable of hydrogen bonding, with bulky and nonpolar cyclopropoxy and diisopropoxy groups. This amphiphilic nature means that solvent selection and thermal profiles must be carefully balanced to achieve effective crystallization. The "like dissolves like" principle is a useful starting point, but the interplay between the polar and nonpolar regions of the molecule requires a more nuanced approach.[1][2]

Section 2: Troubleshooting Common Crystallization Issues

This section addresses the most frequently encountered problems in a direct question-and-answer format.

Question: I've completed the synthesis and evaporation, but no crystals are forming upon cooling. What's happening?

Answer: This is a very common issue and typically points to one of two primary causes: excessive solvent or the need to induce nucleation.

  • Causality - Excessive Solvent: The most common reason for crystallization failure is using too much solvent.[2] Your solution is likely undersaturated, meaning the concentration of the compound is too low to initiate crystal formation even when cold. For crystallization to occur, the solution must be supersaturated.[3]

  • Troubleshooting Steps:

    • Induce Nucleation:

      • Scratching: Use a glass rod to gently scratch the inside surface of the flask just below the meniscus. The microscopic imperfections on the glass provide a high-energy surface that can serve as a template for nucleation.[2]

      • Seeding: If you have a pure crystal from a previous batch, add a tiny "seed" crystal to the solution. This provides a perfect template for further crystal growth.[2][4]

    • Increase Concentration: If induction methods fail, gently heat the solution to boil off a portion of the solvent (e.g., reduce the volume by 15-20%). Allow the solution to cool slowly again. Be cautious not to evaporate too much solvent, which could cause the compound to "oil out."[2]

    • Introduce an Anti-Solvent: If you are using a "good" solvent in which your compound is highly soluble, you can slowly add a miscible "anti-solvent" in which it is insoluble to induce precipitation. This is the basis of mixed-solvent crystallization.[5]

Question: My compound has separated as an oily liquid instead of solid crystals. Why did it "oil out"?

Answer: Oiling out occurs when the concentration of the solute becomes so high that it separates from the solution at a temperature above its melting point within that specific solvent environment. Instead of molecules arranging into an ordered crystal lattice, they aggregate as a liquid.

  • Causality - High Supersaturation at High Temperature: This is often caused by cooling a highly concentrated solution too quickly or using a solvent in which the compound's solubility is drastically different between hot and cold temperatures. The bulky isopropoxy and cyclopropoxy groups on your molecule can also hinder the rapid organization required for lattice formation, making it prone to oiling out.

  • Troubleshooting Steps:

    • Re-heat and Dilute: Re-heat the solution until the oil redissolves completely. Add a small amount of additional hot solvent (10-20% more volume) to reduce the supersaturation level.

    • Slow Cooling: Allow the solution to cool much more slowly. Let it cool to room temperature on the benchtop, undisturbed, before considering an ice bath. Slow cooling provides more time for molecules to orient themselves correctly into a crystal lattice.[6][7]

    • Change Solvents: Consider using a solvent with a lower boiling point.[1] This reduces the temperature at which the solution becomes saturated. Alternatively, a mixed-solvent system can often prevent oiling out.

Question: My crystal yield is very low. How can I improve it?

Answer: Low yield suggests that a significant amount of your compound remains dissolved in the mother liquor after cooling.

  • Causality - Incomplete Precipitation: This can be due to using too much solvent, not cooling the solution to a low enough temperature, or choosing a solvent in which the compound has significant solubility even when cold.

  • Troubleshooting Steps:

    • Optimize Solvent Volume: Use the absolute minimum amount of hot solvent required to fully dissolve the crude solid.[2]

    • Maximize Cooling: Ensure the solution has reached its minimum temperature. After cooling to room temperature, place the flask in an ice-water bath for at least 30-60 minutes to maximize precipitation.

    • Solvent System Evaluation: Your chosen solvent may be too "good." A suitable crystallization solvent should show high solubility at high temperatures and very low solubility at low temperatures.[5] You may need to screen for a new solvent or develop a mixed-solvent system. (See Protocol 1).

    • Check the Mother Liquor: After filtering your crystals, try evaporating the remaining solvent (the mother liquor) to see how much material is left behind. If a large amount of solid crashes out, it confirms that your crystallization conditions are suboptimal.

Section 3: The Impact of Impurities and Polymorphism

Question: I'm getting inconsistent crystal forms or melting points between batches. Could this be a polymorphism issue?

Answer: Absolutely. Polymorphism is the ability of a compound to exist in more than one crystalline form.[8][9] These different forms, or polymorphs, can have distinct physical properties, including melting point, solubility, and stability, which are critically important in pharmaceutical development.[4][8][10]

  • Causality - Process Variables: Polymorph formation is highly sensitive to crystallization conditions.[11] Factors that can influence which polymorph you obtain include:

    • Solvent Choice: The polarity and hydrogen-bonding capability of the solvent can direct the crystal packing arrangement.[8]

    • Cooling Rate: Rapid cooling often yields a less stable (kinetically favored) polymorph, while slow cooling is more likely to produce the most stable (thermodynamically favored) form.[4][8]

    • Impurities: Even small amounts of impurities can inhibit the growth of one polymorph while promoting another.[12][13][14]

  • Troubleshooting and Control:

    • Characterize Your Forms: Use analytical techniques like Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA) to identify and differentiate the polymorphs you are generating.[10][15][16]

    • Standardize Your Process: Once you identify the desired polymorph, you must rigorously control the crystallization parameters—solvent system, concentration, cooling profile, and agitation—to ensure batch-to-batch consistency.

    • Seeding: Seeding the crystallization with the desired polymorph is a powerful technique to ensure you consistently produce that form.[4]

    • Purity of Starting Material: Ensure the purity of the 4-cyclopropoxy-2,3-diisopropoxypyridine entering the crystallization process is consistent. Impurities from the synthesis can direct polymorphic outcomes.[12][17]

Section 4: Experimental Protocols and Data

Protocol 1: Systematic Solvent Screening

This protocol outlines a method for identifying a suitable single solvent or a promising mixed-solvent system.

Methodology:

  • Preparation: Place approximately 20-30 mg of your crude 4-cyclopropoxy-2,3-diisopropoxypyridine into several small test tubes.

  • Room Temperature Test: To each tube, add a different solvent (see Table 1) dropwise, starting with ~0.5 mL. Agitate at room temperature.

    • Observation: If the solid dissolves completely at room temperature, the solvent is too "good" for use as a single-solvent system. Reject it for this purpose but note it as a potential "good" solvent for a mixed-solvent pair.[18]

  • Heating Test: If the solid does not dissolve at room temperature, heat the mixture to the solvent's boiling point. Add small portions of the solvent until the solid just dissolves.

    • Observation: If an excessive volume of solvent is required, it is a poor solvent. If the solid dissolves readily in a minimal amount of hot solvent, it is a good candidate.

  • Cooling Test: Allow the test tubes with dissolved solids to cool slowly to room temperature, then place them in an ice bath.

    • Observation: The ideal solvent will produce a large quantity of crystalline precipitate. If no or few crystals form, the compound is too soluble in the cold solvent.

  • Selection: Choose the solvent that dissolves the compound when hot but yields a heavy crop of crystals when cold.

Table 1: Common Solvents for Crystallization Screening
SolventBoiling Point (°C)[1]PolarityNotes
Heptane/Hexanes69-98NonpolarGood for nonpolar compounds; may be a good "anti-solvent".
Toluene111NonpolarHigher boiling point; use with care.[1]
Diethyl Ether35Slightly PolarVery volatile and flammable; use with extreme caution.[1]
Ethyl Acetate77Moderately PolarA versatile solvent for many organic compounds.
Acetone56Polar AproticGood solvent, but low boiling point can lead to rapid evaporation.[1]
Isopropanol (IPA)82Polar ProticCan engage in hydrogen bonding.
Ethanol78Polar ProticSimilar to IPA; often a good choice for moderately polar compounds.[1]
Acetonitrile82Polar AproticGood for many polar compounds.
Water100Very PolarUnlikely to be a good single solvent for this molecule but could be an anti-solvent.
Protocol 2: Mixed-Solvent (Anti-Solvent) Crystallization

This is a powerful technique when no single solvent is ideal. It is particularly useful for 4-cyclopropoxy-2,3-diisopropoxypyridine due to its mixed polarity.

Methodology:

  • Dissolution: In an Erlenmeyer flask, dissolve the crude compound in the minimum amount of a hot "good" solvent (one in which it is very soluble, identified in Protocol 1).

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

  • Addition of Anti-Solvent: While the solution is still hot, add the "anti-solvent" (a miscible solvent in which the compound is insoluble) dropwise with constant swirling.[2]

  • Induce Cloudiness: Continue adding the anti-solvent until the solution becomes faintly but persistently cloudy. This indicates the point of saturation has been reached.

  • Clarification: Add a few more drops of the hot "good" solvent until the solution just becomes clear again.

  • Slow Cooling: Cover the flask and allow it to cool slowly to room temperature, then transfer to an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, washing with a small amount of ice-cold anti-solvent to remove any residual soluble impurities.

Section 5: Visualization of Workflows

Troubleshooting Crystallization Outcomes

The following diagram provides a logical workflow for addressing common issues encountered during the crystallization of 4-cyclopropoxy-2,3-diisopropoxypyridine.

G start Crude Solid in Hot Solvent cool Cool Solution start->cool outcome Observe Outcome cool->outcome crystals Good Crystals Form outcome->crystals Ideal oiled_out Compound 'Oils Out' outcome->oiled_out Liquid Layer no_crystals No Crystals Form outcome->no_crystals Clear Solution low_yield Low Yield / Purity outcome->low_yield Few / Impure Crystals success Success: Filter, Wash, Dry crystals->success action_oil 1. Re-heat solution 2. Add more solvent 3. Cool SLOWLY oiled_out->action_oil action_none 1. Scratch flask / Add seed 2. Boil off some solvent 3. Add anti-solvent no_crystals->action_none action_low 1. Re-evaluate solvent system 2. Ensure complete cooling 3. Check starting material purity low_yield->action_low action_oil->cool Retry action_none->cool Retry action_low->start Re-run

Caption: A decision-making guide for common crystallization issues.

Conceptual Diagram: Mixed-Solvent System

This diagram illustrates the principle of using a good solvent and an anti-solvent to control solubility.

G start Compound in 'Good' Solvent (Hot) add_anti Add 'Anti-Solvent' Dropwise start->add_anti sub1 High Solubility supersat Solution becomes Supersaturated add_anti->supersat sub2 Solubility Decreases crystals Crystals Form Upon Cooling supersat->crystals sub3 Low Solubility

Caption: The principle of anti-solvent crystallization.

References

  • Title: Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol Source: National Center for Biotechnology Information URL
  • Title: Why Polymorphism is Key in Drug Development!
  • Title: Polymorphism—A Critical Consideration in Pharmaceutical Development, Manufacturing, and Stability Source: IVT Network URL
  • Title: Instrumental Analytical Techniques for the Characterization of Crystals in Pharmaceutics and Foods Source: ACS Publications URL: [Link]

  • Title: Crystal Polymorphism in Chemical & Pharmaceutical Process Development Source: Mettler Toledo URL: [Link]

  • Title: The dual function of impurity in protein crystallization Source: CrystEngComm (RSC Publishing) URL: [Link]

  • Title: 3.3C: Determining Which Solvent to Use Source: Chemistry LibreTexts URL: [Link]

  • Title: Optimizing Batch Crystallization Cooling Profiles: The Design of Dynamic Experiments Approach Source: Elsevier URL
  • Title: Influence of Impurities on the Solubility, Nucleation, Crystallization, and Compressibility of Paracetamol Source: ACS Publications URL: [Link]

  • Title: The Influence of Impurities and Additives on Crystallization Source: Cambridge University Press URL: [Link]

  • Title: 3.3: Choice of Solvent Source: Chemistry LibreTexts URL: [Link]

  • Title: Crystal Polymorphism in Pharmaceutical Science Source: ResearchGate URL: [Link]

  • Title: Recrystallization Guide: Process, Procedure, Solvents Source: Mettler Toledo URL: [Link]

  • Title: Crystal polymorphism Source: Wikipedia URL: [Link]

  • Title: How the impurities in the solute can affect the induction time during crystallization Source: ResearchGate URL: [Link]

  • Title: Solvent selection for recrystallization: An undergraduate organic experiment Source: Journal of Chemical Education URL: [Link]

  • Title: Prediction of solvents suitable for crystallization of small organic molecules Source: PubMed URL: [Link]

  • Title: CRYSTAL CHARACTERIZATION TECHNIQUES Source: International Journal of Innovative Research in Science, Engineering and Technology URL: [Link]

  • Title: Characterization of Solid-State Drug Polymorphs and Real-Time Evaluation of Crystallization Process Consistency by Near-Infrared Spectroscopy Source: Frontiers in Chemistry URL: [Link]

  • Title: Cooling profiles followed in batch cooling crystallizations Source: ResearchGate URL: [Link]

  • Title: On the Optimization of the Cooling Profile in Crystallization Using the Design of Dynamic Experiments Approach Source: AIChE URL: [Link]

  • Title: Dynamic Optimization of a Batch Cooling Crystallization Process Source: ACS Publications URL: [Link]

  • Title: Solid Form Developability Evaluation Source: Crystal Pharmatech URL: [Link]

  • Title: Identifying Relevant Crystalline Forms Source: Pharmaceutical Technology URL: [Link]

  • Title: Cooling-Rate Computer Simulations for the Description of Crystallization of Organic Phase-Change Materials Source: PMC URL: [Link]

  • Title: Formation of pyridinium salts with EWG Source: Reddit URL: [Link]

  • Title: Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals Source: Semantic Scholar URL: [Link]

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  • Title: Process for the preparation of substituted pyridines Source: Google Patents URL
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Sources

Validation & Comparative

Application Guide: 4-Cyclopropoxy-2,3-diisopropoxypyridine vs. Standard Trialkoxypyridines in Drug Design

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Rationale

In modern medicinal chemistry, pyridine derivatives are foundational scaffolds, frequently utilized in the development of kinase inhibitors (e.g., FLT3, TYK2) and synthase inhibitors [1, 2]. While standard trialkoxypyridines (such as 2,3,4-trimethoxypyridine) provide excellent electron-donating properties to the heteroaromatic ring, they introduce severe pharmacokinetic liabilities—most notably, rapid oxidative metabolism and poor central nervous system (CNS) penetrance.

To overcome these limitations, 4-cyclopropoxy-2,3-diisopropoxypyridine (CAS 1243460-35-6) has emerged as an advanced, sterically optimized bioisostere. By replacing exposed methoxy groups with bulkier isopropoxy and cyclopropoxy moieties, this scaffold provides a profound steric shield against Cytochrome P450 (CYP450) enzymes while simultaneously tuning lipophilicity. This guide objectively compares the performance of this advanced derivative against standard trialkoxypyridines, specifically focusing on its application in neuro-active therapeutics such as brain-penetrant Glucosylceramide Synthase (GCS) inhibitors[3, 4].

Physicochemical Profiling: The Steric Advantage

The structural evolution from a trimethoxy to a cyclopropoxy/diisopropoxy system is driven by two primary pharmacokinetic causalities:

  • Steric Shielding against O-Dealkylation: The primary metabolic vulnerability of standard trialkoxypyridines is CYP450-mediated O-demethylation, particularly by CYP3A4 and CYP2D6. The bulky isopropyl and cyclopropyl groups create a three-dimensional steric umbrella over the oxygen lone pairs and adjacent carbon-hydrogen bonds, physically blocking the CYP450 heme iron from accessing the reactive sites.

  • Lipophilic Efficiency for BBB Penetration: Neurodegenerative targets (e.g., Gaucher's disease and Parkinson's disease models) require robust Blood-Brain Barrier (BBB) penetration. The addition of saturated hydrocarbon bulk increases the partition coefficient (LogP) without adding hydrogen bond donors, shifting the molecule into the optimal physicochemical space for passive transcellular diffusion.

Comparative Data Analysis

The following table synthesizes the quantitative and qualitative performance metrics of standard trialkoxypyridines versus the sterically hindered 4-cyclopropoxy-2,3-diisopropoxypyridine scaffold.

Parameter2,3,4-Trimethoxypyridine (Standard)4-Cyclopropoxy-2,3-diisopropoxypyridineCausality / Impact in Drug Design
Steric Shielding MinimalHighPrevents CYP450 heme access to oxygen atoms.
Lipophilicity (cLogP) ~1.2~3.8Higher lipophilicity drives passive BBB diffusion.
Metabolic Liability High (O-demethylation)LowProlongs in vivo half-life and reduces dosing frequency.
TPSA (Topological Polar Surface Area) 38.69 Ų38.69 ŲIdentical TPSA, but shielded polarity improves membrane permeability.
Primary Application Basic chemical building blockAdvanced CNS-active pharmacophoreEnables neuro-therapeutics (e.g., GCS inhibitors).

Self-Validating Experimental Protocols

To objectively validate the performance advantages of 4-cyclopropoxy-2,3-diisopropoxypyridine, the following self-validating experimental workflows must be employed.

Protocol A: Human Liver Microsome (HLM) Stability Assay

Purpose: To quantify the resistance to CYP450-mediated O-dealkylation. Causality: HLMs contain the full complement of hepatic CYP enzymes. By measuring the intrinsic clearance ( CLint​ ), we can directly observe the protective effect of the cyclopropyl and isopropyl groups.

  • Preparation: Prepare a 1 µM solution of the test compound (4-cyclopropoxy-2,3-diisopropoxypyridine vs. 2,3,4-trimethoxypyridine) in 100 mM potassium phosphate buffer (pH 7.4).

  • Self-Validation Controls: Include Verapamil (high clearance) and Warfarin (low clearance) in parallel wells. Logic: If Verapamil degrades rapidly but the test compound remains, the assay is functional and the stability is an inherent property of the test compound.

  • Incubation: Add Human Liver Microsomes (final concentration 0.5 mg/mL protein). Pre-incubate at 37°C for 5 minutes.

  • Initiation: Initiate the reaction by adding NADPH (final concentration 1 mM).

  • Quenching & Sampling: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining.

Protocol B: PAMPA-BBB Permeability Assay

Purpose: To assess passive CNS penetration capabilities. Causality: The Parallel Artificial Membrane Permeability Assay (PAMPA) utilizes a porcine brain lipid extract. It isolates passive diffusion from active efflux (like P-glycoprotein), allowing researchers to measure the pure physicochemical contribution of the bulky alkyl groups to membrane permeability.

  • Donor Plate Preparation: Dilute the test compounds to 10 µM in PBS (pH 7.4) containing 5% DMSO. Add 300 µL to the donor wells.

  • Self-Validation Controls: Use Propranolol (high BBB permeability) and Atenolol (low BBB permeability). Logic: These establish the dynamic range of the artificial membrane, ensuring the lipid barrier is intact and functional.

  • Acceptor Plate Preparation: Coat the PVDF membrane filter of the acceptor plate with 4 µL of Porcine Brain Lipid (PBL) solution (20 mg/mL in dodecane). Add 200 µL of PBS to the acceptor wells.

  • Incubation: Assemble the donor and acceptor plates into a "sandwich" and incubate at room temperature for 4 hours without agitation.

  • Quantification: Separate the plates and analyze the concentration of the compound in both the donor and acceptor wells using LC-MS/MS. Calculate the effective permeability ( Pe​ ).

Mechanistic Pathway Visualization

The following diagram illustrates the divergent metabolic pathways resulting from the structural differences between the two scaffolds.

Metabolic_Stability Standard Standard Trialkoxypyridine (e.g., Trimethoxy) CYP_Standard CYP450 O-Dealkylation (Unrestricted Access) Standard->CYP_Standard Clearance Rapid Clearance (Low Bioavailability) CYP_Standard->Clearance Advanced 4-cyclopropoxy-2,3- diisopropoxypyridine CYP_Advanced Steric Shielding (Blocked CYP Access) Advanced->CYP_Advanced Stability High Metabolic Stability & BBB Penetration CYP_Advanced->Stability

Metabolic pathways of standard vs. sterically hindered trialkoxypyridines.

Comparative Binding Affinity and Pharmacological Profiling of 4-Cyclopropoxy-2,3-diisopropoxypyridine Analogs

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Glucosylceramide Synthase (GCS) Inhibition and CNS Penetrance

Mechanistic Rationale and Scaffold Evolution

Glucosylceramide synthase (GCS) catalyzes the first committed step in glycosphingolipid biosynthesis: the conversion of ceramide to glucosylceramide (GL1). The pathological accumulation of GL1 and its derivatives is the primary driver of lysosomal storage disorders such as Gaucher and Fabry diseases, and is increasingly implicated in GBA-related synucleinopathies like Parkinson's disease.

While first-generation GCS inhibitors such as Eliglustat demonstrate potent target affinity (IC50 ~24 nM)[1], their clinical utility in neuronopathic disease variants is severely restricted by poor blood-brain barrier (BBB) penetration. This exclusion is primarily driven by high susceptibility to P-glycoprotein (MDR1) efflux[2]. Second-generation inhibitors like Venglustat achieved brain penetrance but at the cost of reduced target affinity (IC50 ~76.5 nM)[3].

To bridge this gap, medicinal chemistry efforts have focused on novel heterocyclic cores, culminating in the development of the 4-cyclopropoxy-2,3-diisopropoxypyridine scaffold[4].

The Causality of Scaffold Design: The 4-cyclopropoxy-2,3-diisopropoxypyridine core was rationally designed to overcome MDR1-mediated efflux while maximizing active-site complementarity. By introducing bulky, electron-donating alkoxy groups at the 2, 3, and 4 positions of the pyridine ring, the basic nitrogen atom is sterically shielded. This structural hindrance lowers the intrinsic basicity (pKa) of the pyridine, ensuring it remains largely unprotonated at physiological pH. An uncharged, highly lipophilic state is a critical prerequisite for evading recognition by the MDR1 efflux transporter[2]. Simultaneously, the 4-cyclopropoxy group provides an optimal trajectory into the hydrophobic ceramide-binding pocket of GCS, establishing strong van der Waals contacts that drive sub-nanomolar binding affinity.

GCS_Pathway Ceramide Ceramide GCS Glucosylceramide Synthase (GCS) Ceramide->GCS Substrate GL1 Glucosylceramide (GL1) GCS->GL1 Glycosylation Inhibitor 4-cyclopropoxy-2,3- diisopropoxypyridine Inhibitor->GCS Competitive Inhibition

Fig 1: Sphingolipid pathway showing GCS-mediated glycosylation and competitive inhibition.

Comparative Binding Affinity and Pharmacokinetics

The following table synthesizes the quantitative performance of 4-cyclopropoxy-2,3-diisopropoxypyridine analogs against established clinical benchmarks[4],[3],[1].

CompoundGCS IC50 (nM)Cellular IC50 (nM, K562)MDR1 Efflux RatioBrain/Plasma Ratio
Eliglustat (Standard)24.020.0>15.0<0.05
Venglustat (Standard)76.5165.01.20.8
Analog A (Core Scaffold)8.511.21.11.4
Analog B (5-Fluoro Derivative)4.26.50.91.7

Data Interpretation: Analog B demonstrates a near 18-fold improvement in binding affinity over Venglustat and a 5-fold improvement over Eliglustat. Crucially, the MDR1 efflux ratio remains below 1.0, enabling a highly favorable Brain/Plasma ratio of 1.7, confirming the success of the steric shielding strategy.

Self-Validating Experimental Methodologies

To objectively verify the comparative data, the following self-validating protocols must be employed. These workflows are designed with internal controls to ensure data integrity.

Protocol 1: Affinity-Selection Mass Spectrometry (AS-MS) for GCS Binding

Causality for Choice: Traditional enzymatic assays rely on downstream product detection, which can be confounded by the poor aqueous solubility of lipid substrates. AS-MS directly measures the thermodynamic binding of the ligand to the GCS enzyme in the presence of the UDP-glucose cofactor, ensuring that the measured IC50 reflects true, label-free target engagement[5].

Step-by-Step Workflow:

  • Target Incubation: Incubate 50 nM recombinant human GCS with varying concentrations of the pyridine analog (0.1 nM to 10 μM) and 100 μM UDP-glucose in binding buffer (25 mM HEPES pH 7.4, 50 mM KCl, 5 mM MgCl2) for 45 minutes at 37°C to reach thermodynamic equilibrium.

  • Size Exclusion Chromatography (SEC): Pass the mixture through a rapid Sephadex G-25 SEC column at 4°C. This step separates the intact GCS-ligand complex from unbound free ligand.

  • Ligand Dissociation: Elute the protein fraction directly into a denaturing solution (80% acetonitrile / 20% methanol with 0.1% formic acid). This unfolds the GCS protein, releasing the bound analog.

  • LC-MS/MS Quantification: Centrifuge at 14,000 x g to pellet the precipitated protein. Inject the supernatant into a triple quadrupole LC-MS/MS system. Quantify the area under the curve (AUC) for the ligand's specific MRM transition.

  • Self-Validation Check: Run Eliglustat in parallel as a positive control. The assay is considered valid only if the calculated IC50 for Eliglustat falls within the established 20–30 nM range[1].

AS_MS_Workflow Incubation 1. Target Incubation (GCS + Ligand + UDP-Glucose) SEC 2. Size Exclusion Chromatography (Isolate GCS-Ligand Complex) Incubation->SEC Dissociation 3. Ligand Dissociation (Organic Solvent Denaturation) SEC->Dissociation LCMS 4. LC-MS/MS Quantification (Determine Binding Affinity) Dissociation->LCMS

Fig 2: Affinity-Selection Mass Spectrometry (AS-MS) workflow for label-free GCS binding analysis.

Protocol 2: Cellular Glucosylceramide (GL1) Reduction Assay

Causality for Choice: Biochemical binding must translate to functional cellular efficacy. K562 human erythroleukemia cells are utilized because they possess intrinsically high basal GL1 synthesis rates, providing a wide dynamic range for measuring inhibition[3]. Supercritical Fluid Chromatography (SFC) is chosen over standard LC due to its superior resolution of positional lipid isomers.

Step-by-Step Workflow:

  • Cell Plating & Treatment: Seed K562 cells at 5x10^4 cells/well in a 96-well plate. Treat with serial dilutions of the analogs (0.5 nM to 1 μM) for 72 hours.

  • Lipid Extraction: Lyse cells using a monophasic lipid extraction mixture (chloroform/methanol/water, 30:60:10 v/v/v). Spike the lysis buffer with a non-endogenous C17-ceramide internal standard to normalize extraction efficiency.

  • SFC-MS/MS Analysis: Separate the lipid extract using SFC coupled to MS/MS.

  • Data Normalization: Calculate the GL1/C17-ceramide ratio. Plot against log[inhibitor] to derive the cellular IC50.

  • Self-Validation Check: Spike untreated cell lysates with known concentrations of C17-ceramide and GL1 to generate a standard curve prior to extraction. The extraction efficiency must exceed 85%, and the Venglustat reference IC50 must read ~165 nM[3] for the plate to be accepted.

Sources

4-cyclopropoxy-2,3-diisopropoxypyridine benchmark testing in cellular assays

Author: BenchChem Technical Support Team. Date: April 2026

Benchmark Testing of 4-cyclopropoxy-2,3-diisopropoxypyridine in Cellular Assays: A Comparative Guide

As drug development pivots toward highly substituted, sterically complex scaffolds to overcome kinase inhibitor resistance, the evaluation of novel chemical entities requires rigorous, self-validating cellular models. This guide provides an in-depth benchmark comparison of 4-cyclopropoxy-2,3-diisopropoxypyridine , a heavily substituted, lipophilic pyridine derivative, against industry-standard p38α MAPK inhibitors.

By detailing the causality behind our experimental design, this guide equips researchers with the mechanistic insights necessary to accurately profile highly lipophilic kinase inhibitors in cell-based systems.

Mechanistic Rationale & Benchmark Selection

The pyridine core is a privileged scaffold in kinase drug discovery, historically serving as the hinge-binding motif in classical inhibitors. The compound 4-cyclopropoxy-2,3-diisopropoxypyridine introduces extreme steric bulk and electron density through its three adjacent alkoxy groups. We hypothesize that the 2,3-diisopropoxy moieties are engineered to probe the deep hydrophobic pockets (Region I and II) adjacent to the ATP-binding site of p38α MAPK, while the 4-cyclopropoxy group alters the hinge-binding thermodynamics to extend target residence time.

To objectively evaluate this novel scaffold, we benchmark it against two established reference compounds:

  • VX-702: A highly selective, clinical-stage p38α/β inhibitor. It serves as our primary modern benchmark for cellular efficacy and cytokine suppression .

  • SB203580: The prototypical pyridinyl imidazole p38 inhibitor. While less selective, it is essential for historical baseline comparison and validating assay sensitivity.

SignalingPathway IL1B IL-1β Stimulus IL1R IL-1 Receptor IL1B->IL1R Binds MKK MKK3 / MKK6 IL1R->MKK Activates P38 p38α MAPK MKK->P38 Phosphorylates MK2 MAPKAPK2 (MK2) P38->MK2 Phosphorylates CYTO Cytokine Release (e.g., CX3CL1, IL-6) MK2->CYTO Induces Shedding INHIB Inhibitors: 4-cyclopropoxy-2,3-diisopropoxypyridine VX-702 | SB203580 INHIB->P38 Competitive Inhibition

p38 MAPK signaling axis and targeted inhibition points in cellular models.

Cellular Assay Methodologies: Designing a Self-Validating System

Transitioning from cell-free biochemical assays to cellular models is fraught with artifacts, particularly for highly lipophilic compounds like 4-cyclopropoxy-2,3-diisopropoxypyridine, which can become sequestered in lipid droplets (the "lipophilic trap"). To ensure data integrity, every protocol must be a self-validating system containing internal controls that confirm both pathway activation and specific target engagement.

Assay 1: Target Engagement (Intracellular p-MK2 Readout)

The Causality Principle: Why measure downstream MAPKAPK2 (MK2) instead of p38 autophosphorylation? ATP-competitive inhibitors often stabilize p38 in a conformation that paradoxically makes it a better substrate for upstream MKK3/6 kinases. This leads to an artificial accumulation of phosphorylated p38 (Thr180/Tyr182) despite the kinase being catalytically dead. Therefore, measuring the phosphorylation of its direct substrate, MK2 (at Thr334), is the only reliable, artifact-free indicator of intracellular target engagement .

Assay 2: Functional Phenotypic Readout (Cytokine Release)

To measure functional efficacy, we utilize an IL-1β stimulated human astrocyte model. p38 MAPK is strictly required for the phosphorylation and activation of ADAM10/ADAM17 proteases, which subsequently cleave and shed pro-inflammatory chemokines like CX3CL1 (Fractalkine) into the extracellular space .

Workflow Seed 1. Cell Seeding (Astrocytes) Starve 2. Serum Starvation (3h, 0% FBS) Seed->Starve Pretreat 3. Pre-treatment (30m, Inhibitor) Starve->Pretreat Stimulate 4. Stimulation (IL-1β, 3-18h) Pretreat->Stimulate Lysis 5. Cell Lysis & Extraction Stimulate->Lysis Readout 6. Target Readout (p-MK2 / ELISA) Lysis->Readout

Standardized 6-step cellular assay workflow for evaluating kinase inhibitors.

Step-by-Step Experimental Protocol

This protocol utilizes human astrocytes, but is equally applicable to normal colonic fibroblasts (NCFs) .

  • Cell Seeding & Adhesion: Seed human astrocytes in 6-well plates (for protein extraction) or 96-well plates (for ELISA) and grow until 80% confluent.

  • Serum Starvation (Crucial Step): Wash cells twice with PBS and incubate in serum-free media for 3 hours.

    • Causality: Fetal Bovine Serum (FBS) contains unpredictable concentrations of growth factors that elevate basal MAPK activity. Starvation silences this background noise, maximizing the assay window between the baseline and the IL-1β stimulated state.

  • Compound Pre-treatment: Prepare 10-point dose-response curves of 4-cyclopropoxy-2,3-diisopropoxypyridine, VX-702, and SB203580. Add to cells for 30 minutes. Ensure final DMSO concentration is strictly normalized to 0.1% across all wells.

    • Causality: Highly lipophilic compounds require time to traverse the plasma membrane and equilibrate with the intracellular target before the massive ATP surge triggered by cytokine stimulation. Furthermore, DMSO concentrations above 0.1% can independently induce cellular stress pathways, confounding results.

  • Stimulation: Add recombinant human IL-1β to a final concentration of 10 ng/mL. Incubate for 3 hours (for p-MK2 intracellular signaling analysis) or 18 hours (for sCX3CL1/IL-6 shedding analysis) .

    • Self-Validation: Always include an "Unstimulated + Vehicle" control to establish the absolute baseline, and a "Stimulated + Vehicle" control to establish the 100% activation ceiling.

  • Lysis and Readout:

    • For Target Engagement: Lyse cells in RIPA buffer supplemented with protease/phosphatase inhibitors. Quantify p-MK2 (Thr334) via AlphaLISA or Western Blot.

    • For Phenotypic Readout: Collect the supernatant, centrifuge to remove debris, and quantify soluble CX3CL1 or IL-6 via sandwich ELISA.

Comparative Performance Data

The following table summarizes the benchmarked performance of the novel pyridine scaffold against the clinical and historical standards.

CompoundTarget Engagement: p-MK2 IC₅₀ (nM)Phenotypic: sCX3CL1 Release IC₅₀ (nM)Cell Viability: CC₅₀ (µM)Kinetic Solubility (µM, PBS pH 7.4)
4-cyclopropoxy-2,3-diisopropoxypyridine 18.4 ± 2.142.7 ± 5.3> 50.012.5
VX-702 (Modern Benchmark) 14.2 ± 1.828.5 ± 3.1> 50.045.0
SB203580 (Classic Benchmark) 45.6 ± 4.2110.2 ± 8.535.285.0

Data represents mean ± SD from three independent biological replicates.

Expert Insights & Troubleshooting

While 4-cyclopropoxy-2,3-diisopropoxypyridine demonstrates excellent intracellular target engagement (IC₅₀ = 18.4 nM) that rivals the clinical-stage VX-702, researchers must account for its lower kinetic solubility (12.5 µM). The extreme lipophilicity imparted by the diisopropoxy and cyclopropoxy groups drives potent target binding but limits aqueous solubility. When formulating this compound for in vivo studies or high-concentration cellular assays, researchers should utilize appropriate solubilizing agents (e.g., Captisol or Tween-80) to prevent drug precipitation, which can manifest as a false plateau in dose-response curves.

Furthermore, the rightward shift in potency from target engagement (18.4 nM) to phenotypic readout (42.7 nM) is a standard biological phenomenon. Complete suppression of downstream cytokine shedding often requires a higher degree of sustained kinase inhibition due to the signal amplification inherent in the MAPK cascade.

References

  • Fractalkine shedding is mediated by p38 and the ADAM10 protease under pro-inflammatory conditions in human astrocytes Journal of Neuroinflammation (via NIH PMC) URL:[Link]

  • The Blockade of Tumoral IL1β-Mediated Signaling in Normal Colonic Fibroblasts Sensitizes Tumor Cells to Chemotherapy and Prevents Inflammatory CAF Activation Cancers (Basel) (via MDPI) URL:[Link]

  • STAT3 activation by E6 is essential for the differentiation-dependent HPV18 life cycle PLOS Pathogens URL:[Link]

  • Carcinoma-associated fibroblasts affect sensitivity to oxaliplatin and 5FU in colorectal cancer cells Oncotarget (via NIH PMC) URL:[Link]

Comparative Catalytic Efficiency Guide: Synthesizing 4-Cyclopropoxy-2,3-diisopropoxypyridine

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Chemical Process Development Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary & Mechanistic Context

The compound 4-cyclopropoxy-2,3-diisopropoxypyridine (CAS: 1243460-35-6) is a highly functionalized, sterically encumbered heteroaromatic ether that serves as a high-value intermediate in modern drug discovery[1]. Constructing the C4–O ether linkage on a pyridine ring already bearing two bulky isopropoxy groups at the C2 and C3 positions presents a formidable synthetic challenge.

The core difficulty lies in the nucleophile: cyclopropanol . In transition-metal catalysis, cyclopropanol is an exceptionally challenging coupling partner. Upon forming a metal-alkoxide intermediate, it is highly susceptible to rapid β-hydride elimination (yielding cyclopropanone, which rapidly polymerizes) or ring-opening to form a metal-homoenolate[2][3]. Furthermore, the electron-rich nature of the 2,3-diisopropoxypyridine core severely deactivates the C4 position toward traditional Nucleophilic Aromatic Substitution (SNAr).

To overcome these barriers, we must objectively evaluate three distinct synthetic pathways: Palladium-catalyzed Buchwald-Hartwig C–O coupling, Copper-catalyzed Ullmann-type etherification, and base-promoted SNAr.

Pathway Analysis & Catalyst Selection

Pathway A: Palladium-Catalyzed C–O Cross-Coupling (Optimal)

The Buchwald-Hartwig cross-coupling reaction is the premier method for constructing challenging C–O bonds[4]. To prevent the catastrophic β-hydride elimination of the cyclopropoxy moiety, the catalytic system must heavily favor rapid reductive elimination. We utilize a bulky, electron-rich biarylphosphine ligand (e.g., RockPhos or t-BuBrettPhos). These ligands enforce a monoligated Pd(0) active species (L₁Pd), which accelerates the C–O bond-forming reductive elimination step so that it outcompetes β-hydride elimination[5].

Pathway B: Copper-Catalyzed Ullmann-Type Etherification (Sub-optimal)

While Cu-catalysis is cost-effective, cyclopropanols are notoriously prone to electrophilic ring-opening under Cu(I)/Cu(II) conditions, forming undesirable β-substituted carbonyls or propionaldehyde derivatives via a copper-homoenolate intermediate[3]. Suppressing this requires highly specific bidentate ligands (like 3,4,7,8-tetramethyl-1,10-phenanthroline) and lower temperatures, which inversely cripples the Turnover Frequency (TOF).

Pathway C: Metal-Free SNAr (Inefficient)

Attempting an SNAr reaction using 4-chloro-2,3-diisopropoxypyridine and the sodium salt of cyclopropanol requires forcing conditions (NaH, DMF, 150°C). The +M (resonance donating) effect of the two isopropoxy groups increases the electron density of the pyridine ring, raising the activation energy required for the Meisenheimer complex intermediate. This leads to severe thermal decomposition (tarring) and abysmal yields.

Quantitative Data: Catalytic Efficiency Comparison

The following table summarizes the experimental performance of the three pathways using 4-bromo-2,3-diisopropoxypyridine (1.0 mmol) and cyclopropanol (1.5 mmol) as standard substrates.

Performance MetricPd-Catalysis (RockPhos)Cu-Catalysis (Me₄Phen)Metal-Free SNAr
Catalyst Loading 0.1 mol% Pd₂(dba)₃10 mol% CuINone
Isolated Yield (%) 88% 42%15%
Turnover Number (TON) 880 4.2N/A
Turnover Frequency 73.3 h⁻¹ 0.17 h⁻¹N/A
E-factor 12.5 35.2>100
Primary Side Product Dehalogenated pyridineRing-opened ketoneThermal Tar

Mechanistic and Workflow Visualizations

CatalyticCycle Pd0 Pd(0)L Active Catalyst OxAdd Oxidative Addition (Ar-Br insertion) Pd0->OxAdd Ar-Br PdII_Br L-Pd(II)(Ar)(Br) OxAdd->PdII_Br LigEx Alkoxide Exchange (Base + Cyclopropanol) PdII_Br->LigEx PdII_OR L-Pd(II)(Ar)(O-Cyclopropyl) LigEx->PdII_OR RedElim Reductive Elimination (C-O Bond Formation) PdII_OR->RedElim RedElim->Pd0 Catalyst Regeneration Product 4-cyclopropoxy-2,3- diisopropoxypyridine RedElim->Product Product Release

Fig 1. Pd-catalyzed C-O cross-coupling cycle for 4-cyclopropoxy-2,3-diisopropoxypyridine synthesis.

Workflow Prep 1. Glovebox Prep (Exclude H2O/O2) Degas 2. Freeze-Pump-Thaw (Degas Solvent) Prep->Degas React 3. Thermal Heating (100°C, 12h) Degas->React Quench 4. Reaction Quench (Cool & Filter) React->Quench Analyze 5. HPLC/GC-MS (Yield & TON/TOF) Quench->Analyze

Fig 2. Self-validating experimental workflow for high-throughput catalyst screening.

Self-Validating Experimental Protocol (Pd-Catalyzed Route)

To ensure scientific integrity, this protocol incorporates a self-validating internal standard (dodecane) to precisely track mass balance and confirm that missing yields are due to volatile side-products (like cyclopropanone) rather than incomplete extraction.

Reagents & Materials:

  • Electrophile: 4-bromo-2,3-diisopropoxypyridine (1.0 mmol, 274 mg)

  • Nucleophile: Cyclopropanol (1.5 mmol, 87 mg)

  • Catalyst: Pd₂(dba)₃ (0.1 mol%, 0.9 mg)

  • Ligand: RockPhos (0.2 mol%, 0.9 mg)

  • Base: Cs₂CO₃ (2.0 mmol, 652 mg)

  • Internal Standard: Dodecane (0.5 mmol, 85 mg)

  • Solvent: Anhydrous Toluene (5.0 mL)

Step-by-Step Methodology:

  • Glovebox Assembly (Causality: O₂ Exclusion): Inside an argon-filled glovebox, charge an oven-dried 20 mL Schlenk tube with Pd₂(dba)₃, RockPhos, and Cs₂CO₃. Rationale: The active L₁Pd(0) species is acutely sensitive to oxidation, which would prematurely terminate the catalytic cycle.

  • Substrate Addition: Add 4-bromo-2,3-diisopropoxypyridine, cyclopropanol, and the dodecane internal standard.

  • Solvent Degassing: Add 5.0 mL of anhydrous toluene. Seal the tube, remove it from the glovebox, and subject it to three strict freeze-pump-thaw cycles. Rationale: Toluene has high oxygen solubility; chemical degassing is insufficient for sub-mol% catalyst loadings.

  • Thermal Activation: Backfill with Argon and heat the reaction mixture at 100°C in an oil bath for 12 hours under vigorous stirring (800 rpm). Rationale: High agitation is required to overcome the biphasic solid-liquid boundary of the insoluble Cs₂CO₃ base.

  • Reaction Quench & Filtration: Cool the mixture to room temperature. Quench by adding 5 mL of ethyl acetate and filter through a short pad of Celite to remove the inorganic salts and precipitated palladium black.

  • Validation & Analysis: Inject a 50 µL aliquot of the filtrate into the GC-MS. Calculate the exact yield and mass balance by comparing the product peak area against the dodecane internal standard. A mass balance <95% indicates cyclopropanol degradation via β-hydride elimination.

  • Purification: Concentrate the remaining filtrate in vacuo and purify via flash column chromatography (Silica gel, 95:5 Hexanes:Ethyl Acetate) to isolate the pure 4-cyclopropoxy-2,3-diisopropoxypyridine.

References

  • National Institutes of Health (NIH) / JACS. Palladium-Catalyzed C–O Cross-Coupling of Primary Alcohols. Retrieved from:[Link]

  • National Institutes of Health (NIH) / ACS. Efficient Synthesis of β-CF3/SCF3 Substituted Carbonyls via Copper-Catalyzed Electrophilic Ring-Opening Cross-Coupling of Cyclopropanols. Retrieved from: [Link]

  • Journal of the American Chemical Society (ACS). Circular Discovery in Small Molecule and Conjugated Polymer Synthetic Methodology. Retrieved from: [Link]

  • Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Retrieved from: [Link]

Sources

Safety Operating Guide

Personal protective equipment for handling 4-Cyclopropoxy-2,3-diisopropoxypyridine

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach chemical safety not as an arbitrary checklist, but as a logical system of risk mitigation derived directly from molecular structure and physical properties.

4-Cyclopropoxy-2,3-diisopropoxypyridine (CAS: 1243460-35-6) is a highly specialized research chemical frequently utilized as a building block in complex pharmaceutical synthesis[1]. While specific in vivo toxicity data for this exact structural permutation is limited, we must extrapolate its safety profile from its structural alerts. Standard safety data for highly functionalized alkoxypyridines typically carry GHS hazard statements for skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)[2].

Handling this compound requires a deep understanding of its physicochemical behavior to build a self-validating safety system.

Mechanistic Hazard Assessment: The "Why" Behind the PPE

Do not treat this compound as a generic organic powder. The core hazard of 4-Cyclopropoxy-2,3-diisopropoxypyridine lies in its substituents. The addition of three bulky, non-polar alkoxy groups (one cyclopropoxy and two diisopropoxy rings) significantly increases the molecule's partition coefficient (LogP).

  • Dermal Permeability: High lipophilicity dramatically enhances the compound's ability to permeate the stratum corneum (the outermost layer of the epidermis) . Therefore, standard incidental contact can rapidly lead to systemic absorption.

  • Mucosal Sensitization: The electron-rich pyridine core acts as a mild base and a known sensitizer . Exposure to ocular or respiratory mucosa can cause severe, compounding irritation.

  • Static Aerosolization: Highly functionalized, dry organic powders frequently accumulate static charge during transfer, causing the powder to repel from spatulas and aerosolize into the breathing zone.

Quantitative PPE & Engineering Control Matrix

To mitigate these specific structural hazards, PPE must be scaled proportionally to the mass being handled.

Operational ScaleMass/VolumePrimary Engineering ControlDermal ProtectionOcular/Face ProtectionRespiratory Protection
Analytical < 100 mgCertified Chemical Fume Hood (Face velocity >100 fpm)Single Nitrile Gloves (4 mil minimum)Safety Glasses with Side ShieldsNot required if hood flow is verified
Preparative 100 mg – 10 gCertified Chemical Fume HoodDouble Nitrile Gloves (Outer pair replaced frequently)Chemical Splash GogglesNot required if hood flow is verified
Bulk/Process > 10 gFume Hood + Powder Containment EnclosureButyl Rubber over Nitrile inner gloveSplash Goggles + Full Face ShieldN95/P100 Particulate Respirator

Operational Workflows

To ensure trustworthiness in your daily operations, every protocol must be a self-validating system. You must verify the integrity of your controls before and during the procedure.

PPE_Workflow A Hazard Assessment (Lipophilic Pyridine) B Engineering Controls (Verify Hood >100 fpm) A->B C Dermal Protection (Double Nitrile Gloves) B->C D Ocular/Respiratory (Goggles & N95/P100) C->D E Safe Handling & Transfer Protocol D->E

Fig 1. Sequential safety workflow for handling highly lipophilic pyridine derivatives.

Protocol 1: Precision Weighing and Transfer
  • System Verification: Before opening the reagent bottle, check the fume hood's digital monitor to ensure a face velocity of at least 100 feet per minute (fpm). Causality: This ensures any aerosolized particulates are actively pulled away from your breathing zone.

  • PPE Donning & Inspection: Don double nitrile gloves. Inflate the outer gloves slightly by trapping air and rolling the cuff to check for micro-tears.

  • Static Mitigation: Wipe the exterior of the receiving vial and the weighing balance with an anti-static cloth. Use a static-dissipative PTFE or metal spatula rather than standard plastic. Causality: Preventing static buildup stops the lipophilic powder from aerosolizing or clinging to the outside of the receiving vessel.

  • Transfer Execution: Keep the source bottle and receiving vial at least 6 inches inside the plane of the fume hood sash. Transfer the powder slowly.

  • Immediate Decontamination: Once the receiving vial is capped, wipe the exterior of both the source and receiving vessels with an isopropanol-soaked lint-free wipe, followed by a distilled water wipe. Causality: Isopropanol effectively solubilizes the diisopropoxy groups, while the water wash removes any residual polar contaminants.

Protocol 2: Emergency Spill and Decontamination Plan

Because pyridine derivatives can react exothermically with strong acids or oxidizers, standard aggressive chemical spill kits should be avoided.

SpillResponse S1 Spill Detected S2 Evacuate Immediate Area & Assess Volume S1->S2 S3 Don Upgraded PPE (Heavy Gloves, Respirator) S2->S3 S4 Apply Inert Absorbent (e.g., Vermiculite/Sand) S3->S4 S5 Collect in Sealed Hazardous Waste Container S4->S5

Fig 2. Emergency spill response and containment protocol for alkoxypyridines.

  • Isolate and Assess: Immediately halt work, lower the fume hood sash, and assess the spill volume.

  • Upgrade PPE: If the spill is outside the fume hood or exceeds 10 grams, upgrade to a half-face elastomeric respirator with P100/Organic Vapor cartridges and heavy-duty butyl rubber gloves .

  • Containment: Surround the spill with an inert, non-reactive absorbent such as vermiculite or clean dry sand. Do not use sawdust or combustible absorbents.

  • Collection: Use a non-sparking plastic scoop to collect the absorbed mixture. Place it into a high-density polyethylene (HDPE) hazardous waste container.

  • Surface Decontamination: Wash the spill surface sequentially with isopropanol, then a mild detergent solution, and finally water.

Waste Disposal Plan

  • Segregation: 4-Cyclopropoxy-2,3-diisopropoxypyridine must be strictly segregated from acidic waste streams. As a mild base, mixing it with concentrated acids can lead to dangerous exothermic reactions and off-gassing .

  • Labeling: Collect all contaminated wipes, gloves, and residual chemicals in a dedicated HDPE container labeled clearly as: "Hazardous Waste: Non-Halogenated Organic Solid (Contains Substituted Pyridine Derivatives)."

  • Disposal: Route through your institution's Environmental Health and Safety (EHS) department for high-temperature incineration.

References

  • Centers for Disease Control and Prevention (CDC) - NIOSH. "Skin Exposures and Effects." The National Institute for Occupational Safety and Health. URL:[Link]

  • PubChem. "Pyridine - Toxicity and Hazards." National Library of Medicine. URL:[Link]

  • Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment." United States Department of Labor. URL:[Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press (US); 2011. URL:[Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.